Cas no 671-16-9 (Procarbazine)

Procarbazine generally refers to procarbazine (PCZ), a cycle nonspecific antitumor drug, which inhibits the synthesis of DNA and protein. After entering the human body, it oxidizes itself to form H2O2 and OH groups, which can cause ionizing radiation like effects, especially methylating the third position of guanine and the first position of adenine. It is mainly used in the treatment of Hodgkin's disease in clinic, It also has curative effect on multiple myeloma and other malignant lymphomas \ lung cancer. The main poisoning manifestations are bone marrow suppression and nervous system damage \ gastrointestinal reaction< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Methylbenzylhydrazine hydrochloride was included in the list of class 2A carcinogens< Br>

Procarbazine structure

Product Name:Procarbazine

CAS No:671-16-9

Molecular Formula:C₁₂H₁₉N₃O

Molecular Weight:221.29876

CID:39485

PubChem ID:4915

Procarbazine Properties

Names and Identifiers

- N-Isopropyl-4-((2-methylhydrazinyl)methyl)benzamide
- N-(1-Methylethyl)-4-((2-methylhydrazino)methyl)benzamide
- 4-[(2-methylhydrazinyl)methyl]-N-propan-2-ylbenzamide
- PROCARBAZINE
- [4-(2-methyl-hydrazino)-methyl-benzoic acid-isopropylamide]
- Ibenzmethyzin
- N-(1-methylethyl)-4-[(2-methylhydrazino)methyl]benzamide
- Natulan
- N-isopropyl-4-[(N'-methylhydrazino)methyl]benzamide
- Procarbazin
- Procarbazina
- Procarbazinum
- NSC759626
- Ibenzmethyzine
- A917829
- Natunalar (Salt/Mix)
- p-(N'-Methylhydrazinomethyl)-N-isopropylbenzamide
- SRI-10847
- Matulane (Salt/Mix)
- p-(2-Methylhydrazinomethyl)-N-isopropylbenzamide
- DB01168
- Procarbacine
- PROCARBAZINE [INN]
- 671-16-9
- N-Isopropyl-alpha-(2-methylhydrazino)-p-toluamide
- NCGC00016438-02
- CB 400-497
- NS00003685
- Procarbazin [German]
- PCX
- Prestwick1_001112
- RO-4-6467
- HSDB 3250
- 4-[(2-methylhydrazin-1-yl)methyl]-N-(propan-2-yl)benzamide
- CS-0012387
- EN300-708801
- DTXSID4021189
- DTXCID301189
- BSPBio_001244
- HY-13733A
- Ro 4-6467
- BIDD:GT0183
- Nathulane (Salt/Mix)
- Prestwick3_001112
- Ro-4646711
- NCI60_041703
- Procarbazine free base
- BCP12198
- Prestwick2_001112
- Ro-4-6467/1
- C07402
- BPBio1_001369
- PROCARBAZINE [HSDB]
- SRI-10847_11
- GTPL7278
- NCGC00016438-05
- RO-4-6467 FREE BASE
- MBH (Salt/Mix)
- 1-Methyl-2-(p-(isopropylcarbamoyl)benzyl)hydrazine
- Benzamide, N-(1-methylethyl)-4-((2-methylhydrazino)methyl)-
- CCG-213031
- Procarbazina [INN-Spanish]
- 2-(p-Isopropylcarbamoylbenzyl)-1-methylhydrazine
- NSC-759626
- 671-16-9 (free base)
- NCIOpen2_004074
- D08423
- Q418656
- NCGC00016438-01
- CCRIS 2389
- 4-((2-Methylhydrazino)methyl)-N-isopropylbenzamide
- PROCARBAZINE [WHO-DD]
- BRN 0958270
- IBZ
- SPBio_003112
- SCHEMBL4656
- NCGC00255280-01
- CPTBDICYNRMXFX-UHFFFAOYSA-N
- SRI-10847-10
- SRI-10847_13
- Procarbazinum [INN-Latin]
- p-Toluamide, N-isopropyl-alpha-(2-methylhydrazino)-
- Pharmakon1600-01502326
- N-Isopropyl-.alpha.-(2-methylhydrazino)-p-toluamide
- CHEMBL1321
- MIH
- CB 400-497; Ibenzmethyzine; MIH
- N-Isopropyl-p-(2-methylhydrazinomethyl)-benzamide
- HMS2090J09
- Tox21_301738
- N-Isopropyl-4-[(2-methylhydrazino)methyl]benzamide
- AKOS015891211
- PROCARBAZINE [VANDF]
- N-4-Isopropylcarbamoylbenzyl-N'-methylhydrazine
- SR-01000763375
- FT-0737820
- p-Toluamide, N-isopropyl-.alpha.-(2-methylhydrazino)-
- SRI-10847-09
- Prestwick0_001112
- N-Isopropyl-4-[(2-methylhydrazino)methyl]benzamide #
- AC-4547
- Procarbazine [INN:BAN]
- 35S93Y190K
- UNII-35S93Y190K
- CAS-366-70-1
- Procarbazine (INN)
- CHEBI:71417
- SR-01000763375-3
- CAS-671-16-9
- EINECS 211-582-2
- Benzamide, N-(1-methylethyl)-4-[(2-methylhydrazino)methyl]-
- PROCARBAZINE [MI]
- 4-[(2-methylhydrazinyl)methyl]-N-(propan-2-yl)benzamide
- BRD-K13032584-003-19-3
- STL483417
- BRD-K13032584-003-21-9
- BRD-K13032584-003-18-5
- DB-082065
- BRD-K13032584-001-01-5
- +Expand
- MDL： MFCD00866411
- InChIKey： CPTBDICYNRMXFX-UHFFFAOYSA-N
- Inchi： 1S/C12H19N3O/c1-9(2)15-12(16)11-6-4-10(5-7-11)8-14-13-3/h4-7,9,13-14H,8H2,1-3H3,(H,15,16)
- SMILES： O=C(NC(C)C)C1=CC=C(CNNC)C=C1

Computed Properties

Exact Mass: 221.15300
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 257.12949
Heavy Atom Count: 16
Complexity: 210
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: 0.1
Topological Polar Surface Area: 53.2

Experimental Properties

LogP: 2.22150
PSA: 53.16000
Refractive Index: 1.5290 (estimate)
Boiling Point: 362.36°C (rough estimate)
Melting Point: [223]
Flash Point: 148.9 °C
Density: 1.0490 (rough estimate)

Procarbazine Security Information

Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C(BD149098)
Signal Word：Warning

Procarbazine Customs Data

HS CODE：2928000090
Customs Data：

China Customs Code:
2928000090

Overview:

2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Procarbazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A127242-250mg	Procarbazine	671-16-9	98+%	250mg	$57.0	2023-06-16
Biosynth	BP164298-100 mg	Procarbazine HCl - Bio-X ?	671-16-9		100MG	$65.00
Chemenu	CM129208-1g	N-isopropyl-4-((2-methylhydrazinyl)methyl)benzamide	671-16-9	95%	1g	$234
Enamine	EN300-708801-0.05g	4-[(2-methylhydrazin-1-yl)methyl]-N-(propan-2-yl)benzamide	671-16-9		0.05g	$50.0
TRC	P755403-25mg	Procarbazine	671-16-9		25mg	$ 50.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1082381-250mg	Procarbazine	671-16-9	98%	250mg	￥448.00	2024-05-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P922108-10mg	Procarbazine	671-16-9	98%	10mg	￥1,998.00	2022-09-01

Procarbazine Related Literature

1. Automated flow injection spectrophotometric non-aqueous pseudotitrations of amines and their hydrohalide salts

Constantinos A. Georgiou,Michael A. Koupparis Analyst 1988 113 755
2. Antineoplastic drugs and their analysis: a state of the art review

Nicolas Guichard,Davy Guillarme,Pascal Bonnabry,Sandrine Fleury-Souverain Analyst 2017 142 2273
3. Index pages

Analyst 1980 105 A001
4. Functionalization of PEGylated Fe3O4 magnetic nanoparticles with tetraphosphonate cavitand for biomedical application

C. Tudisco,F. Bertani,M. T. Cambria,F. Sinatra,E. Fantechi,C. Innocenti,C. Sangregorio,E. Dalcanale,G. G. Condorelli Nanoscale 2013 5 11438
5. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
6. Spectrophotometric method for the determination of procarbazine hydrochloride in capsules

Sonia T. Hassib Analyst 1980 105 669
7. Reactive oxygen species generating systems meeting challenges of photodynamic cancer therapy

Zijian Zhou,Jibin Song,Liming Nie,Xiaoyuan Chen Chem. Soc. Rev. 2016 45 6597
8. Multifunctional magnetic nanoparticles for enhanced intracellular drug transport

C. Tudisco,M. T. Cambria,F. Sinatra,F. Bertani,A. Alba,A. E. Giuffrida,S. Saccone,E. Fantechi,C. Innocenti,C. Sangregorio,E. Dalcanale,G. G. Condorelli J. Mater. Chem. B 2015 3 4134
9. Recent developments in compounds acting in the DNA minor groove

Adeyemi Rahman,Patrick O'Sullivan,Isabel Rozas Med. Chem. Commun. 2019 10 26
10. RNAi therapeutics for brain cancer: current advancements in RNAi delivery strategies

Meenakshi Malhotra,André Toulouse,Bruno M. D. C. Godinho,David John Mc Carthy,John F. Cryan,Caitriona M. O'Driscoll Mol. BioSyst. 2015 11 2635

671-16-9 (Procarbazine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:671-16-9)Procarbazine

Purity:99%

Quantity:5g

Price($):407.0